Cas no 154418-16-3 (b-D-Glucopyranoside,2,6-dimethoxy-4-[tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)-2-furanyl]phenyl)

b-D-Glucopyranoside,2,6-dimethoxy-4-[tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)-2-furanyl]phenyl Properties

Names and Identifiers

• b-D-Glucopyranoside, 2,6-dimethoxy-4-[tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]- 3-(hydroxymethyl)-2-furanyl]phenyl
• 5,5'-Dimethoxylariciresinol 4-O-
• 5,5'-Dimethoxylariciresinol 4-O-glucoside
• 4-[(2S,3R,4R)-4-(4-Hydroxy-3,5-dimethoxybenzyl)-3-(hydroxymethyl) tetrahydro-2-furanyl]-2,6-dimethoxyphenyl β-D-glucopyranoside
• b-D-Glucopyranoside, 2,6-dimethoxy-4-[tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]- 3-(hydroxymethyl)-2-furanyl]pheny
• b-D-Glucopyranoside,2,6-dimethoxy-4-[tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(h...
• [ "" ]
• 5,5'-Dimethoxylariciresil 4-O-glucoside
• 154418-16-3
• 2,6-Dimethoxy-4-[tetrahydro-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)-2-furanyl]phenyl beta-D-glucopyranoside
• 5,5/'-Dimethoxylariciresil 4-O-glucoside
• (2S,3R,4S,5S,6R)-2-[4-[(2S,3R,4R)-4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 2-[4-[4-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 5,5'-DiMethoxylariciresinol 4-O-glucoside
• +Expand

• InChIKey： OSPNTYPNEPEMIS-HEZPOBQYSA-N
• Inchi： InChI=1S/C28H38O13/c1-35-17-6-13(7-18(36-2)22(17)31)5-15-12-39-26(16(15)10-29)14-8-19(37-3)27(20(9-14)38-4)41-28-25(34)24(33)23(32)21(11-30)40-28/h6-9,15-16,21,23-26,28-34H,5,10-12H2,1-4H3
• SMILES： COC1=CC(=CC(=C1O)OC)CC2COC(C2CO)C3=CC(=C(C(=C3)OC)OC4C(C(C(C(O4)CO)O)O)O)OC

Computed Properties

• Exact Mass: 582.23100
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 11
• Monoisotopic Mass: 582.231
• Heavy Atom Count: 41
• Complexity: 762
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 186A^2

Experimental Properties

• LogP: 0.14400
• PSA: 185.99000
• Boiling Point: 790.7±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 432.0±32.9 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3